Cas no 59471-77-1 (9,10-Anthracenedione, 1-amino-8-nitro-)
59471-77-1 structure
Product Name:9,10-Anthracenedione, 1-amino-8-nitro-
CAS No:59471-77-1
MF:C14H8N2O4
MW:268.224323272705
CID:338571
PubChem ID:20194334
Update Time:2025-04-19
9,10-Anthracenedione, 1-amino-8-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione, 1-amino-8-nitro-
- 1-amino-8-nitroanthracene-9,10-dione
- DTXSID10603400
- 59471-77-1
- SCHEMBL10813560
-
- Inchi: 1S/C14H8N2O4/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16(19)20/h1-6H,15H2
- InChI Key: VKIKDIQREAAOSK-UHFFFAOYSA-N
- SMILES: O=C1C2C(=CC=CC=2C(C2C=CC=C(C=21)[N+](=O)[O-])=O)N
Computed Properties
- Exact Mass: 268.04844
- Monoisotopic Mass: 268.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 103.3
9,10-Anthracenedione, 1-amino-8-nitro- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
59471-77-1 (9,10-Anthracenedione, 1-amino-8-nitro-) Related Products
- 129-39-5(1,8-Dinitroanthracene-9,10-dione)
- 129-15-7(2-Methyl-1-Nitroanthraquinone)
- 82-35-9(1,5-Dinitroanthraquinone)
- 82-34-8(1-Nitroanthraquinone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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